5-Chloro-2,4-difluorobenzoic acid

• IUPAC Name: 5-chloro-2,4-difluorobenzoic acid
• InChI: InChI=1S/C7H3ClF2O2/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2H,(H,11,12)
• InChI Key: VXBQLSVFGIFOPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)F)F)C(=O)O
• Molecular Formula: C7H3ClF2O2
• DSSTOX Substance ID: DTXSID30564923
• Molecular Weight: 192.55 g/mol
• CAS RN: 130025-33-1

Description

5-Chloro-2,4-difluorobenzoic acid is a chemical compound with the molecular formula C7H3ClF2O2. It is an important intermediate in medicinal compounds and pesticides.

Synthesis Analysis

This compound can be synthesized from commercially available compounds through a sequence of reactions involving nitration, selective reduction, diazotisation, and chlorination.

Molecular Structure Analysis

The molecular structure of this compound has been investigated using experimental techniques such as FT-IR, FT-Raman, and UV, as well as quantum chemical calculations. More detailed information about its structure can be found on various chemical databases.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its predicted boiling point is 272.6±35.0 °C, and its predicted density is 1.573±0.06 g/cm3. The compound should be stored in a dry room at room temperature.

Scientific Research Applications

Analytical Methods

5-Chloro-2,4-difluorobenzoic acid and its related compounds are analyzed using liquid chromatography. This method is particularly useful in identifying unique isomeric impurities in commercially produced compounds. For instance, 2-Chloro-4,5-difluorobenzoic acid (CDFBA), closely related to this compound, has been effectively separated and analyzed using this technique, highlighting the method's precision and reliability for analyzing such compounds (Elrod et al., 1993).

Synthesis of Related Compounds

Synthesis of related compounds, such as 4-Chloro-2,5-difluorobenzoic acid and 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, utilizes this compound as a key intermediate. These syntheses involve various reactions like Sandmeyer reaction, bromination, Grignard reaction, nitration, and esterification. Such synthetic methods are crucial in the production of antimicrobial drugs and other pharmaceutical applications (Zhao, 2011), (Zhang et al., 2020).

Safety and Hazards

5-Chloro-2,4-difluorobenzoic acid is classified as Acute Tox. 4 Oral according to the GHS07 classification. It should be handled with care to avoid contact with skin and eyes, and formation of dust and aerosols

Mechanism of Action

Target of Action

It is known that this compound is used as a building block in organic synthesis , suggesting that it may interact with a variety of molecular targets depending on the specific reaction conditions.

Mode of Action

The mode of action of 5-Chloro-2,4-difluorobenzoic acid is largely dependent on the specific chemical reactions it is involved in. For instance, it is known to participate in Suzuki–Miyaura cross-coupling reactions , a type of reaction that forms carbon-carbon bonds. In this context, this compound would interact with organoboron reagents and a palladium catalyst to form new carbon-carbon bonds .

Result of Action

The molecular and cellular effects of this compound are largely dependent on the specific reactions it is involved in. For instance, in the context of Suzuki–Miyaura cross-coupling reactions, this compound would contribute to the formation of new carbon-carbon bonds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the efficiency of Suzuki–Miyaura cross-coupling reactions can be affected by factors such as temperature, solvent, and the presence of a suitable catalyst .